Cas no 1040274-18-7 (Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-)

• Product Name: Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-
• CAS No: 1040274-18-7
• MF: C₄₈H₆₀NOP
• MW: 697.969874382019
• MDL: MFCD21362521
• CID: 97890
• PubChem ID: 52921691
• Update Time: 2024-11-03

Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-
• bis(3,5-ditert-butylphenyl)-[(3S)-4-(4,5-dihydro-1,3-oxazol-2-yl)-3,3'-spirobi[1,2-dihydroindene]-4'-yl]phosphane
• Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dih
• (S)-DTB-SIPHOX
• 2-[(1S)-7'-[BIS[3,5-BIS(1,1-DIMETHYLETHYL)PHENYL]PHOSPHINO]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBI[1H-INDEN]-7-YL]-4,5-DIHYDROOXAZOLE
• (S)-7-(4,5-Dihydrooxazol-2-yl)-7′-di(3,5-ditertbutylphenyl)phosphino-1,1′- spirobiinane
• (Sa,R)-7-[4-(Benzyl)oxazol-2-yl]-7′-di(3,5-ditertbutylphenyl)phosphinyl-1,1′-spirobiindane
• (S)-7-(4,5-Dihyd\nrooxazol-2-yl)-7\n′-di(3,5-ditertbut\nylphenyl)phosph\nino-1,1′-spirobii\nnane
• 2-[(1S)-7'-[Bis[3,5-bis(tert-butyl)phenyl]phosphino]-2,2',3, 3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5- dihydrooxazole
• 2-[(1S)-7'-[Bis[3,5-bis(tert-butyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydrooxazole,99%e.e.
• A857932
• 1040274-18-7
• DTXSID20680626
• AKOS015950872
• J10021
• (S)-7-(4,5-Dihydrooxazol-2-yl)-7'-di(3,5-ditertbutylphenyl)phosphino-1,1'-spirobiinane 97+%hplc
• (R)-2-(7'-(Bis(3,5-di-tert-butylphenyl)phosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[inden]-7-yl)-4,5-dihydrooxazole
• 2-{(1S)-7'-[Bis(3,5-di-tert-butylphenyl)phosphanyl]-2,2',3,3'-tetrahydro-1,1'-spirobi[inden]-7-yl}-4,5-dihydro-1,3-oxazole
• (S)-2-(7'-(Bis(3,5-di-tert-butylphenyl)phosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[inden]-7-yl)-4,5-dihydrooxazole
• bis(3,5-ditert-butylphenyl)-[(3S)-4-(4,5-dihydro-1,3-oxazol-2-yl)-3,3\\'-spirobi[1,2-dihydroindene]-4\\'-yl]phosphane

• MDL： MFCD21362521
• Inchi： 1S/C48H60NOP/c1-44(2,3)33-25-34(45(4,5)6)28-37(27-33)51(38-29-35(46(7,8)9)26-36(30-38)47(10,11)12)40-18-14-16-32-20-22-48(42(32)40)21-19-31-15-13-17-39(41(31)48)43-49-23-24-50-43/h13-18,25-30H,19-24H2,1-12H3/t48-/m0/s1
• InChI Key： FMGYAZLRTVWJGN-DYVQZXGMSA-N
• SMILES： P(C1C=C(C=C(C(C)(C)C)C=1)C(C)(C)C)(C1C=C(C=C(C(C)(C)C)C=1)C(C)(C)C)C1=CC=CC2CC[C@@]3(C4C(C5=NCCO5)=CC=CC=4CC3)C=21

Computed Properties

• Exact Mass: 697.4416
• Monoisotopic Mass: 697.441
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 51
• Rotatable Bond Count: 8
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6A^2
• XLogP3: 13.7

Experimental Properties

• PSA: 21.59
• LogP: 10.02570